potassium;(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate

• IUPAC Name: potassium;(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• InChI: InChI=1S/C6H10O4.K/c1-6(2)9-3-4(10-6)5(7)8;/h4H,3H2,1-2H3,(H,7,8);/q;+1/p-1/t4-;/m0./s1
• InChI Key: ZOISWEHAOHFWAH-WCCKRBBISA-M
• Canonical SMILES: CC1(OCC(O1)C(=O)[O-])C.[K+]
• Isomeric SMILES: CC1(OC[C@H](O1)C(=O)[O-])C.[K+]
• Molecular Formula: C6H9KO4
• Molecular Weight: 184.23 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of potassium;(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate typically involves the reaction of (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid with a potassium base. The reaction is carried out in an appropriate solvent, such as water or an alcohol, under controlled temperature and pH conditions to ensure the formation of the desired potassium salt.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process would be optimized for efficiency and yield, with considerations for cost-effectiveness and environmental impact. Techniques such as crystallization and filtration may be employed to purify the final product.

Chemical Reactions Analysis

Types of Reactions

Potassium;(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: It can be reduced using suitable reducing agents to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Conditions for substitution reactions vary depending on the specific substituent being introduced.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylate derivatives, while reduction could produce alcohols or other reduced forms.

Scientific Research Applications

Potassium;(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic applications, including its use as a drug candidate or in drug delivery systems.

Industry: The compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of potassium;(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Potassium acetate: Another potassium salt with different chemical properties and applications.

Potassium citrate: Used in food and pharmaceutical industries, with distinct chemical behavior.

Potassium benzoate: Commonly used as a preservative in food products.

Uniqueness

Potassium;(4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate is unique due to its specific dioxolane ring structure and the presence of a potassium ion. This combination imparts distinct chemical and physical properties, making it suitable for specialized applications in various fields.